Cas no 89579-47-5 (Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester)

Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester structure
89579-47-5 structure
Product Name:Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester
CAS No:89579-47-5
MF:C25H50O2
MW:382.663308620453
CID:595758
PubChem ID:71325053
Update Time:2025-04-19

Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester
    • methyl 2-butyl-2-hexyltetradecanoate
    • 89579-47-5
    • DTXSID20754452
    • Inchi: 1S/C25H50O2/c1-5-8-11-13-14-15-16-17-18-20-23-25(21-10-7-3,24(26)27-4)22-19-12-9-6-2/h5-23H2,1-4H3
    • InChI Key: SAYABDDOJRPBAU-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CCCC)(CCCCCC)CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 382.381080833g/mol
  • Monoisotopic Mass: 382.381080833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 21
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.3
  • Topological Polar Surface Area: 26.3Ų

Tetradecanoic acid, 2-butyl-2-hexyl-, methyl ester Related Literature

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